Cas no 136590-83-5 (3,5-dichloropyridine-4-carbaldehyde)

• Product Name: 3,5-dichloropyridine-4-carbaldehyde
• CAS No: 136590-83-5
• MF: C₆H₃Cl₂NO
• MW: 176.000119447708
• MDL: MFCD04039921
• CID: 139363
• PubChem ID: 2762988
• Update Time: 2025-06-09

3,5-dichloropyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloroisonicotinaldehyde
• 3,5-Dichloro-4-pyridinecarboxaldehyde
• 3,5-DICHLORO-4-FORMYL PYRIDINE
• 4-Pyridinecarboxaldehyde,3,5-dichloro-
• 3,5-dichloropyridine-4-carbaldehyde
• 3,5-Dichloropyridine-4-Carboxaldehyde
• 3,5-Dichloro-4-formylpyridine
• 4-Pyridinecarboxaldehyde, 3,5-dichloro-
• 3,5-dichloro-4-pyridinecarbaldehyde
• PubChem5101
• KSC495E0D
• 3,5-dichloropyridine-4-aldehye
• 4-formyl-3,5-dichloro-pyridine
• 3,5-dichloro-4-formyl-pyridine
• RBFNWOINNIOZKR-UHFFF

• MDL： MFCD04039921
• Inchi： 1S/C6H3Cl2NO/c7-5-1-9-2-6(8)4(5)3-10/h1-3H
• InChI Key： RBFNWOINNIOZKR-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C=O)Cl

Computed Properties

• Exact Mass: 174.95900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 30

Experimental Properties

• Melting Point: 75-79 °C (lit.)
• Flash Point: 100.4℃
• PSA: 29.96000
• LogP: 2.20090

3,5-dichloropyridine-4-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 3,5-dichloropyridine-4-carbaldehyde

Recent Advances in the Application of 3,5-Dichloropyridine-4-carbaldehyde (CAS: 136590-83-5) in Chemical Biology and Pharmaceutical Research

3,5-Dichloropyridine-4-carbaldehyde (CAS: 136590-83-5) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of novel therapeutic agents. This research brief summarizes the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound, providing insights into its potential in drug discovery and development.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 3,5-dichloropyridine-4-carbaldehyde as a precursor in the synthesis of pyridine-based kinase inhibitors. The research team employed a multi-step synthetic route to derivatize the aldehyde group, resulting in compounds with potent inhibitory activity against several cancer-related kinases. The study emphasized the compound's role in enhancing binding affinity through halogen interactions with kinase active sites.

In the field of antimicrobial research, a 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the development of novel antibacterial agents using 3,5-dichloropyridine-4-carbaldehyde as a scaffold. The researchers synthesized a series of Schiff base derivatives that showed remarkable activity against drug-resistant Gram-positive bacteria, with MIC values in the low micromolar range. The presence of the dichloro substitution was found to be critical for maintaining antibacterial potency while improving metabolic stability.

Recent advancements in synthetic methodologies have also been reported. A 2023 paper in Organic Process Research & Development described an improved, scalable synthesis of 3,5-dichloropyridine-4-carbaldehyde with higher yield and purity. The new protocol addresses previous challenges in the selective formylation of dichloropyridine derivatives, offering a more efficient route for industrial-scale production. This development is particularly significant for pharmaceutical companies looking to incorporate this building block into their drug discovery pipelines.

The compound's potential in CNS drug development was explored in a 2024 study published in ACS Chemical Neuroscience. Researchers utilized 3,5-dichloropyridine-4-carbaldehyde to create novel modulators of GABA receptors. The resulting compounds displayed subtype selectivity and improved blood-brain barrier penetration compared to previous generations of GABAergic drugs, suggesting potential applications in treating anxiety and seizure disorders.

Emerging research has also investigated the compound's role in PROTAC (Proteolysis Targeting Chimera) technology. A recent preprint (2024) demonstrated the use of 3,5-dichloropyridine-4-carbaldehyde-derived linkers in the design of targeted protein degraders. The unique electronic properties of the dichloropyridine moiety were found to influence the ternary complex formation efficiency between the target protein and E3 ubiquitin ligase.

In conclusion, 3,5-dichloropyridine-4-carbaldehyde (CAS: 136590-83-5) continues to be a valuable building block in pharmaceutical research, with recent studies expanding its applications across multiple therapeutic areas. The compound's versatility, combined with improved synthetic accessibility, positions it as an important tool for medicinal chemists. Future research directions may focus on exploring its potential in covalent inhibitor design and as a component of more complex drug delivery systems.